Cas no 6560-37-8 (2-[5-(carboxymethyl)-3,6-dioxopiperazin-2-yl]acetic Acid)

• Product Name: 2-[5-(carboxymethyl)-3,6-dioxopiperazin-2-yl]acetic Acid
• CAS No: 6560-37-8
• MF: C₈H₁₀N₂O₆
• MW: 230.174802303314
• CID: 962176
• PubChem ID: 351686
• Update Time: 2025-04-19

2-[5-(carboxymethyl)-3,6-dioxopiperazin-2-yl]acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[5-(carboxymethyl)-3,6-dioxopiperazin-2-yl]acetic Acid
• (3,6-Dioxo-piperazin-2,5-diyl)-di-essigsaeure
• (3,6-dioxo-piperazine-2,5-diyl)-bis-acetic acid
• (5-Carboxymethyl-3,6-dioxo-piperazin-2-yl)-acetic acid
• 2,5-Dicarboxymethyl-3,6-dioxo-piperazin
• 23661-EP2314298A1
• AC1L6YTT
• cyclo(Asp-Asp)
• NSC522662
• Opt.-inakt.(3,6-Dioxo-piperazin-2,5-diyl)-di-essigsaeure
• SureCN1679978
• NSC-522662
• 6560-37-8
• 2,5-Diketopiperazin-3,6-diessigsaure
• DTXSID80326018
• 2-[5-(Carboxymethyl)-3,6-dioxo-piperazin-2-yl]acetic acid
• DS-003869
• SCHEMBL1679978

• Inchi： 1S/C8H10N2O6/c11-5(12)1-3-7(15)10-4(2-6(13)14)8(16)9-3/h3-4H,1-2H2,(H,9,16)(H,10,15)(H,11,12)(H,13,14)
• InChI Key： NMAZZUSURHBTKP-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)O)NC(C(CC(=O)O)N1)=O

Computed Properties

• Exact Mass: 230.0539
• Monoisotopic Mass: 230.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.476
• Boiling Point: 835°C at 760 mmHg
• Flash Point: 458.8°C
• Refractive Index: 1.517
• PSA: 132.8